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Compound of Interest

Compound Name: GW791343 dihydrochloride

Cat. No.: B529643 Get Quote

Essential Safety and Handling Guide for
GW791343 Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of GW791343 dihydrochloride, a potent P2X7

receptor allosteric modulator. This document provides immediate, essential safety protocols

and logistical plans to ensure the safe and effective use of this compound in a laboratory

setting.

GW791343 dihydrochloride is a valuable tool in neuroscience research, acting as a species-

specific allosteric modulator of the P2X7 receptor. It functions as a negative allosteric

modulator of the human P2X7 receptor and a positive allosteric modulator for the rat P2X7

receptor.[1] Due to its nature as a dihydrochloride salt and its biological activity, stringent

adherence to safety protocols is paramount to protect laboratory personnel and ensure

experimental integrity.

Personal Protective Equipment (PPE)
When handling GW791343 dihydrochloride, a comprehensive approach to personal

protection is necessary to prevent skin, eye, and respiratory exposure. The following personal

protective equipment is mandatory:
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PPE Category Specific Recommendations

Eye/Face Protection

Chemical safety goggles or a face shield are

required to protect against splashes and

airborne particles.

Hand Protection

Wear appropriate chemical-resistant gloves.

Nitrile gloves are a suitable option. Always

inspect gloves for integrity before use and

change them frequently, especially after direct

contact with the compound.

Skin and Body Protection

A laboratory coat or gown that covers the arms

is required. Ensure that skin is not exposed. For

larger quantities or when there is a significant

risk of spillage, consider additional protective

clothing.

Respiratory Protection

If working with the solid form where dust may be

generated, or if engineering controls are

insufficient to maintain airborne concentrations

below exposure limits, a NIOSH-approved

particulate respirator is recommended.

Operational and Disposal Plans: A Step-by-Step
Guide
Handling and Storage
Engineering Controls: Handle GW791343 dihydrochloride in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

place. The recommended storage temperature is -20°C for long-term stability.[2][3] Keep it

away from strong oxidizing agents.

Experimental Workflow
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The following diagram outlines a general workflow for handling GW791343 dihydrochloride in

a laboratory setting, from receiving to disposal.

Experimental Workflow for Handling GW791343 Dihydrochloride
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A general workflow for handling GW791343 dihydrochloride.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops or

persists.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. Get

medical attention if adverse health effects

persist or are severe.

Ingestion

Wash out mouth with water. Remove victim to

fresh air and keep at rest in a position

comfortable for breathing. If material has been

swallowed and the exposed person is

conscious, give small quantities of water to

drink. Do not induce vomiting unless directed to

do so by medical personnel. Get medical

attention if adverse health effects persist or are

severe.
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Disposal Plan
All waste materials contaminated with GW791343 dihydrochloride, including empty

containers, unused compound, and contaminated lab supplies, should be considered

hazardous chemical waste.

Waste Collection: Collect solid and liquid waste in separate, clearly labeled, and sealed

containers that are compatible with the waste.

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations. Contact your institution's environmental health and safety

(EHS) office for specific guidance on hazardous waste disposal procedures. Do not dispose

of down the drain or in the regular trash.

P2X7 Receptor Signaling Pathway
GW791343 dihydrochloride exerts its effects by modulating the P2X7 receptor, an ATP-gated

ion channel. Activation of the P2X7 receptor initiates a cascade of downstream signaling

events. The following diagram illustrates a simplified overview of the P2X7 receptor signaling

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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